Cas no 168828-76-0 (3,5-difluoro-4-(morpholin-4-yl)aniline)
3,5-Difluoro-4-(morpholin-4-yl)aniline is a fluorinated aniline derivative featuring a morpholine substituent, which enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 3- and 5-positions increases electron-withdrawing effects, improving reactivity in cross-coupling and nucleophilic substitution reactions. The morpholine group contributes to solubility and stability, making it suitable for further functionalization. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. Its well-defined structure and consistent purity ensure reliable performance in synthetic applications.
168828-76-0 structure
Product Name:3,5-difluoro-4-(morpholin-4-yl)aniline
CAS No:168828-76-0
MF:C10H12F2N2O
MW:214.211889266968
CID:1349519
PubChem ID:21878168
Update Time:2025-05-27
3,5-difluoro-4-(morpholin-4-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3,5-difluoro-4-(4-morpholinyl)-
- 3,5-difluoro-4-(morpholin-4-yl)aniline
- DB-394210
- 3,5-difluoro-4-morpholinoaniline
- SCHEMBL1354385
- YSZMSIBWWSWHEB-UHFFFAOYSA-N
- 3,5-Difluoro-4-morpholin-4-yl-phenylamine
- 3,5-difluoro-4-(4-morpholinyl)aniline
- 3,5-difluoro-4-morpholin-4-ylaniline
- EN300-1657490
- TQP0020
- 3,5-difluoro-4-morpholinyl-aniline
- 168828-76-0
- 3,5-Difluoro-4-(4-morpholinyl)benzenamine
- AKOS010244163
- BS-33971
-
- Inchi: 1S/C10H12F2N2O/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
- InChI Key: YSZMSIBWWSWHEB-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1N1CCOCC1)F)N
Computed Properties
- Exact Mass: 214.09186
- Monoisotopic Mass: 214.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.5A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 38.49
3,5-difluoro-4-(morpholin-4-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM421685-250mg |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95%+ | 250mg |
$329 | 2023-02-02 | |
| Chemenu | CM421685-500mg |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95%+ | 500mg |
$599 | 2023-02-02 | |
| Chemenu | CM421685-1g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95%+ | 1g |
$780 | 2023-02-02 | |
| Enamine | EN300-1657490-0.05g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 0.05g |
$70.0 | 2023-05-27 | |
| Enamine | EN300-1657490-0.1g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 0.1g |
$104.0 | 2023-05-27 | |
| Enamine | EN300-1657490-0.25g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 0.25g |
$149.0 | 2023-05-27 | |
| Enamine | EN300-1657490-0.5g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 0.5g |
$234.0 | 2023-05-27 | |
| Enamine | EN300-1657490-1.0g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 1g |
$300.0 | 2023-05-27 | |
| Enamine | EN300-1657490-2.5g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 2.5g |
$525.0 | 2023-05-27 | |
| Enamine | EN300-1657490-5.0g |
3,5-difluoro-4-(morpholin-4-yl)aniline |
168828-76-0 | 95% | 5g |
$900.0 | 2023-05-27 |
3,5-difluoro-4-(morpholin-4-yl)aniline Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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